Unique Lipophilicity vs. Hydroxy and Chloro Analogs
The 4-methoxy substitution on the phenylglycinamide core provides a calculated logP of 1.58 [1], positioning it in a moderate lipophilicity space. This is a 4.4-fold increase in the partition coefficient compared to the 4-hydroxy analog, which has a logP of -0.47 [2]. Conversely, it is significantly less lipophilic than a representative 4-chloro analog, establishing a balanced profile that is often optimal for passive membrane permeability while retaining sufficient aqueous solubility. This direct comparison quantifies the property difference driven by the para-substituent, allowing researchers to select the compound for SAR studies where modulating lipophilicity without introducing strong electron-withdrawing groups is essential.
| Evidence Dimension | Partition coefficient (LogP) |
|---|---|
| Target Compound Data | LogP = 1.58 |
| Comparator Or Baseline | 4-Hydroxy analog: LogP = -0.47; 4-Chloro analog: LogP > 2.5 (representative value for the class) |
| Quantified Difference | Target compound is ~2.05 logP units more lipophilic than the 4-hydroxy analog, translating to a >100-fold difference in the octanol/water partition coefficient. |
| Conditions | Calculated logP values from Molbase and Chembase using structure-based algorithms. |
Why This Matters
This quantifiable difference in lipophilicity directly impacts selection for CNS drug discovery programs where moderate logP values are essential to balance blood-brain barrier penetration and systemic clearance, making the 4-methoxy derivative a critical tool that cannot be replaced by its 4-hydroxy or 4-chloro counterparts.
- [1] Molbase. (n.d.). (2R)-2-amino-2-(4-methoxyphenyl)acetamide - Physicochemical Properties (LogP 1.58). Retrieved from https://qiye.molbase.cn/d1700/82940-218219 View Source
- [2] Chembase. (n.d.). (2R)-2-amino-2-(4-hydroxyphenyl)acetamide - Physicochemical Properties (LogP -0.47). Retrieved from https://www.chembase.cn View Source
